Indo-1 pentaacetoxymethyl ester
Indo-1 pentaacetoxymethyl ester
Indo-1 AM is a cell-permeant acetoxymethyl ester of the ratiometric fluorescent calcium indicator indo-1 (Item Nos. 20418 | 20419). As indo-1 AM enters cells, it is hydrolyzed by intracellular esterases to produce Indo-1. Indo-1 is ideal for analyses using flow cytometry, as it uses a single excitation source, typically 349-364 nm light from an argon-ion laser. The emission maximum shifts from 475-485 nm without calcium to 400-410 nm when indo-1 binds calcium. Indo-1 is prone to photobleaching, which limits its usefulness in methods involving microscopy.
Brand Name:
Vulcanchem
CAS No.:
112926-02-0
VCID:
VC0044382
InChI:
InChI=1S/C47H51N3O22/c1-28-7-11-39(49(19-43(56)68-23-63-29(2)51)20-44(57)69-24-64-30(3)52)41(15-28)61-13-14-62-42-18-35(37-16-34-8-9-36(17-38(34)48-37)47(60)72-27-67-33(6)55)10-12-40(42)50(21-45(58)70-25-65-31(4)53)22-46(59)71-26-66-32(5)54/h7-12,15-18,48H,13-14,19-27H2,1-6H3
SMILES:
CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=CC(=C2)C3=CC4=C(N3)C=C(C=C4)C(=O)OCOC(=O)C)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C
Molecular Formula:
C47H51N3O22
Molecular Weight:
1009.9 g/mol
Indo-1 pentaacetoxymethyl ester
CAS No.: 112926-02-0
Main Products
VCID: VC0044382
Molecular Formula: C47H51N3O22
Molecular Weight: 1009.9 g/mol
| CAS No. | 112926-02-0 |
|---|---|
| Product Name | Indo-1 pentaacetoxymethyl ester |
| Molecular Formula | C47H51N3O22 |
| Molecular Weight | 1009.9 g/mol |
| IUPAC Name | acetyloxymethyl 2-[4-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-3-[2-[2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-5-methylphenoxy]ethoxy]phenyl]-1H-indole-6-carboxylate |
| Standard InChI | InChI=1S/C47H51N3O22/c1-28-7-11-39(49(19-43(56)68-23-63-29(2)51)20-44(57)69-24-64-30(3)52)41(15-28)61-13-14-62-42-18-35(37-16-34-8-9-36(17-38(34)48-37)47(60)72-27-67-33(6)55)10-12-40(42)50(21-45(58)70-25-65-31(4)53)22-46(59)71-26-66-32(5)54/h7-12,15-18,48H,13-14,19-27H2,1-6H3 |
| Standard InChIKey | CAWBRCOBJNWRLK-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=CC(=C2)C3=CC4=C(N3)C=C(C=C4)C(=O)OCOC(=O)C)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
| Canonical SMILES | CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=CC(=C2)C3=CC4=C(N3)C=C(C=C4)C(=O)OCOC(=O)C)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
| Appearance | Assay:≥90%A solid |
| Description | Indo-1 AM is a cell-permeant acetoxymethyl ester of the ratiometric fluorescent calcium indicator indo-1 (Item Nos. 20418 | 20419). As indo-1 AM enters cells, it is hydrolyzed by intracellular esterases to produce Indo-1. Indo-1 is ideal for analyses using flow cytometry, as it uses a single excitation source, typically 349-364 nm light from an argon-ion laser. The emission maximum shifts from 475-485 nm without calcium to 400-410 nm when indo-1 binds calcium. Indo-1 is prone to photobleaching, which limits its usefulness in methods involving microscopy. |
| Synonyms | Indo-1 AM Indo-1 pentaacetoxymethyl este |
| PubChem Compound | 123918 |
| Last Modified | Nov 11 2021 |
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